Cas no 2137089-97-3 ((1R)-1-5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: (1R)-1-5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 2137089-97-3
• MF: C₁₂H₁₄FN₃O₂S
• MW: 283.32186460495
• CID: 5901934
• PubChem ID: 165856026
• Update Time: 2025-08-03

(1R)-1-5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• EN300-1074435
• 2137089-97-3
• (1R)-1-[5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine

• Inchi： 1S/C12H14FN3O2S/c1-8(14)11-5-9(13)3-4-12(11)16-7-10(6-15-16)19(2,17)18/h3-8H,14H2,1-2H3/t8-/m1/s1
• InChI Key： YGDYNLPRHAAQDV-MRVPVSSYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CC=1[C@@H](C)N)F)(=O)=O

Computed Properties

• Exact Mass: 283.07907603g/mol
• Monoisotopic Mass: 283.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on (1R)-1-5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Compound CAS No. 2137089-97-3: (1R)-1-(5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethanamine

The compound with CAS No. 2137089-97-3, named (1R)-1-(5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethanamine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrazole ring, a methanesulfonyl group, and a fluorophenyl moiety. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the methanesulfonyl group in this compound adds to its versatility, as sulfonyl groups are known to enhance bioavailability and stability. Furthermore, the fluorophenyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and asymmetric synthesis. Researchers have reported that the stereochemical outcome of the synthesis is highly sensitive to reaction conditions, such as temperature and catalyst selection. This has led to significant advancements in asymmetric catalysis, enabling the production of enantiomerically pure compounds with high efficiency.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against various kinases, which are key targets in cancer therapy. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating autoimmune diseases. Recent findings suggest that the compound's pyrazole ring is critical for its binding affinity to target proteins, while the methanesulfonyl group enhances its pharmacokinetic properties.

From a materials science perspective, this compound has also been explored for its potential applications in polymer chemistry. The presence of reactive groups such as the pyrazole ring and the amino group makes it suitable for use as a building block in constructing functional polymers. These polymers exhibit unique properties, such as high thermal stability and excellent mechanical strength, which are highly desirable in advanced materials.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Scientists are also investigating its mechanism of action at the molecular level to better understand its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug.

In conclusion, CAS No. 2137089-97-3 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and promising biological activity make it a valuable asset in modern drug discovery and materials science research.